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Compound of Interest

Compound Name: Chemosol

Cat. No.: B1237139

This technical guide provides a comprehensive analysis of the safety data sheet (SDS) for
Chemosol B8, a chemical agent utilized for microbiological control. The information is intended
for researchers, scientists, and professionals in drug development who handle this substance.
This guide synthesizes available data on Chemosol B8 and its hazardous components,
presenting it in a structured format with quantitative data tables, generalized experimental
methodologies, and visual diagrams to ensure clarity and promote safe handling practices.

Product Identification and Composition

Chemosol B8 is identified as a microbiological control agent. Its hazardous nature is primarily
attributed to its composition, which includes Piperazine-N,N'-bis(2-ethanesulfonic acid) (PIPES)
and Sodium Hydroxide.

Percentage in Chemosol

Component CAS Number
B8

Piperazine-N,N'-bis(2-

_ _ 5625-37-6 16.2%
ethanesulfonic acid) (PIPES)
Sodium Hydroxide 1310-73-2 4.5%
Other non-hazardous )

Not Applicable 79.3%

components
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Hazard Identification and Classification

Chemosol B8 is classified as a hazardous substance, primarily causing severe skin burns and
eye damage. The signal word for this product is "Danger".

Hazard Statement:

o H314: Causes severe skin burns and eye damage.

The primary routes of exposure and their effects are detailed below:
» Skin Contact: Causes severe burns.

e Eye Contact: Causes serious and potentially permanent eye damage, which could lead to
blindness.

¢ Ingestion: Causes burns to the digestive tract.

 Inhalation: May cause irritation to the respiratory system, and prolonged inhalation may be
harmful.

It is important to note that Chemosol B8 is not classified as a respiratory or skin sensitizer and
is not considered to be carcinogenic, mutagenic, or genotoxic by IARC, ACGIH, NTP, or OSHA.

Hazard Identification

leads to Hazard Statement "H314: Causes severe skin burns and eye damage” )
Chemosol B8 is classified as Hazard Classification
resultsin
>
Signal Word: Danger
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Caption: Hazard Identification Workflow for Chemosol BS.
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Physical and Chemical Properties

The Safety Data Sheet for Chemosol B8 itself provides limited quantitative physical and
chemical data. To offer a more comprehensive overview, the properties of its hazardous
components, PIPES and Sodium Hydroxide, are provided below.

Chemosol B8

Property Value

Physical State Liquid

Color Clear colorless or nearly colorless
Odor Not available

pH 11 (estimated)

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Solubility Not available

PIPES (Piperazine-N,N’'-bis(2-ethanesulfonic acid))
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Property Value

Molecular Formula CsH18N206S2

Molecular Weight 302.37 g/mol

Appearance White crystalline powder
Melting Point Decomposes above 300 °C
Boiling Point 499.21°CJ[1]

Density 1.51 g/cm3[1]

Solubility in Water

Low (~1 g/L at 100 °C); soluble in NaOH
solutions

pKa (at 25°C)

pKai = 2.67, pKaz = 6.76

Sodium Hydroxide

Property Value

Molecular Formula NaOH

Molecular Weight 40.00 g/mol

Appearance White, deliquescent solid (pellets, flakes, or
beads)

Melting Point 318 °C

Boiling Point 1388 °C

Density 2.13 g/cm3

Solubility in Water Highly soluble

pH

Highly alkaline (basic) in solution

Toxicological Information

Detailed toxicological data for the Chemosol B8 mixture is largely unavailable. The toxicity of

the product is inferred from the properties of its components, primarily Sodium Hydroxide.
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Substance Test Route Species Value
Sodium ) 140 - 340

_ LD50 Oral Rabbit
Hydroxide mg/kg[2]
Sodium )

) LD50 Dermal Rabbit 1350 mg/kg[2]
Hydroxide

Experimental Protocols

The Safety Data Sheets for Chemosol B8 and its components do not provide detailed
experimental protocols for the determination of their physicochemical and toxicological
properties. Such studies are typically conducted according to internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

General Methodology for Acute Oral Toxicity (LD50): A typical acute oral toxicity study, such as
the one referenced for Sodium Hydroxide in rabbits, would generally follow a procedure similar
to OECD Guideline 425 (Up-and-Down Procedure). In such a study, a single animal is dosed
with the test substance. If the animal survives, the next animal is given a higher dose; if it dies,
the next is given a lower dose. This continues until a predetermined number of animals have
been tested, allowing for the calculation of the LD50 value, which is the statistically estimated
dose that would be lethal to 50% of the tested population. The study referenced for Sodium
Hydroxide involved administering a 1-10% solution to rabbits and observing the outcomes.[3]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=BP359500&productDescription=SODIUM+HYDROXIDE+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BP359500&productDescription=SODIUM+HYDROXIDE+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1237139?utm_src=pdf-body
https://hpvchemicals.oecd.org/ui/handler.axd?id=4d5cda68-5a7d-4ab6-85ec-20a0fd6592ca
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/Generalized Experimental Workflow for Acute Oral Toxicity (LDSO}
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Caption: Generalized workflow for an Up-and-Down acute oral toxicity study.
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Safe Handling and Emergency Procedures

Due to the corrosive nature of Chemosol B8, strict adherence to safety protocols is mandatory
to prevent exposure and injury.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Chemosol B8:

o Eye/Face Protection: Safety glasses with side shields or goggles. A face shield is also
recommended.

o Skin Protection: Protective gloves (Nitrile is specified in the SDS), and suitable protective
clothing to prevent skin contact.

» Respiratory Protection: Generally not required with good general ventilation. However, if
vapors or mists are generated, appropriate respiratory protection should be used.

An emergency eye wash fountain and quick drench shower must be readily available in the
immediate work area.

First Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately:

« If on Skin: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water/shower.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a poison center or doctor.

« If Inhaled: Remove the person to fresh air and keep comfortable for breathing.

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.
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Emergency Response Protocol for Chemosol B8 Exposure

Exposure Occurs

Identify Route of Exposure

Skin Contact Eye Contact Inhalation Ingestion

Swallowed

Remove Clothing, Rinse Skin Rinse Eyes, Remove Contacts Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Decision-making flow for first aid response to Chemosol B8 exposure.

Stability and Reactivity

Chemosol B8 is stable under normal conditions of use, storage, and transport. It is important
to avoid contact with strong acids, as this may cause a reaction. No hazardous decomposition
products are known.

Disposal Considerations
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Dispose of contents and container in accordance with all local, regional, national, and
international regulations. Waste from this product may be considered hazardous.

This guide provides a detailed overview based on available Safety Data Sheet information. It is
crucial for all personnel handling Chemosol B8 to read and understand the full SDS for the
product before use. Always prioritize safety and adhere to all recommended precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety Data Sheet of
Chemosol B8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237139#chemosol-b8-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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